Cas no 519021-33-1 (Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-)
519021-33-1 structure
Product Name:Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-
CAS No:519021-33-1
MF:C12H18O4
MW:226.268924236298
CID:361136
PubChem ID:71365917
Update Time:2025-04-19
Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-
- methyl (1S)-2-oxo-1-(3-oxobutyl)cyclohexane-1-carboxylate
- 519021-33-1
- DTXSID10789298
-
- Inchi: 1S/C12H18O4/c1-9(13)6-8-12(11(15)16-2)7-4-3-5-10(12)14/h3-8H2,1-2H3/t12-/m0/s1
- InChI Key: MFTSIBMAHLTEGQ-LBPRGKRZSA-N
- SMILES: O=C1CCCC[C@]1(C(=O)OC)CCC(C)=O
Computed Properties
- Exact Mass: 226.12054
- Monoisotopic Mass: 226.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
519021-33-1 (Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1S)-) Related Products
- 6297-22-9(methyl 4-oxocyclohexane-1-carboxylate)
- 10420-33-4(1,4-dimethyl 2-acetylbutanedioate)
- 1619-57-4(Ethyl 2,2-Diethylacetoacetate)
- 70203-04-2(2-Acetyl-octanoic Acid Methyl Ester)
- 38923-57-8(Methyl 2,2-Dimethyl-3-oxobutanoate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 51756-08-2(methyl 2-ethylacetoacetate)
- 10472-24-9(methyl 2-oxocyclopentane-1-carboxylate)
- 42558-54-3(Methyl 4-methyl-3-oxopentanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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